3-bromo-4-ethoxy-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 3-bromo-4-ethoxy-N-[(2,4,5-trichlorophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C16H12BrCl3N2O2S/c1-2-24-14-4-3-8(5-9(14)17)15(23)22-16(25)21-13-7-11(19)10(18)6-12(13)20/h3-7H,2H2,1H3,(H2,21,22,23,25)
• InChI Key: PNUMRLLEXDPCLQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC(=C(C=C2Cl)Cl)Cl)Br
• Molecular Formula: C16H12BrCl3N2O2S
• Molecular Weight: 482.6 g/mol

Description

3-bromo-4-ethoxy-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-bromo-4-ethoxy-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide is not fully understood. However, it is believed to exert its anticancer activity by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. In agriculture, it is believed to work by inhibiting the activity of certain enzymes involved in the production of amino acids, which are essential for the growth of weeds. In environmental science, it is believed to work by adsorbing pollutants onto its surface, thereby removing them from water.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-bromo-4-ethoxy-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide are not well characterized. However, it has been shown to exhibit cytotoxic effects on cancer cells, as well as herbicidal effects on weeds. In addition, it has been shown to effectively remove pollutants from water.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-bromo-4-ethoxy-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide in lab experiments is its versatility, as it has potential applications in various fields. In addition, it is relatively easy to synthesize and is commercially available. However, one of the main limitations is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-bromo-4-ethoxy-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide. One potential direction is the further investigation of its anticancer activity, with a focus on elucidating its mechanism of action and identifying potential therapeutic targets. Another potential direction is the further investigation of its herbicidal activity, with a focus on developing more effective and environmentally friendly herbicides. Finally, there is potential for the development of new water treatment technologies based on the use of 3-bromo-4-ethoxy-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide.

Synthesis Methods

The synthesis of 3-bromo-4-ethoxy-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide involves the reaction of 4-ethoxy-3-nitrobenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 2,4,5-trichloroaniline and 3-bromoaniline. The final product is obtained through the reaction of the resulting amine with carbon disulfide.

Scientific Research Applications

3-bromo-4-ethoxy-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, agriculture, and environmental science. In medicinal chemistry, it has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In agriculture, it has been studied for its potential use as a herbicide, as it has been shown to effectively control the growth of weeds. In environmental science, it has been investigated for its potential use as a water treatment agent, as it has been shown to effectively remove pollutants from water.